Cas no 121250-06-4 (14-Chloro Daunorubicin)

14-Chloro Daunorubicin structure
14-Chloro Daunorubicin structure
Product name:14-Chloro Daunorubicin
CAS No:121250-06-4
MF:C27H28ClNO10
MW:561.96492767334
CID:168985
PubChem ID:159561

14-Chloro Daunorubicin Chemical and Physical Properties

Names and Identifiers

    • 5,12-Naphthacenedione,10-[(3-amino-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl)oxy]-8-(2-chloroacetyl)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-,(8S,10S)-
    • 14-Chloro Daunorubicin
    • 5,12-Naphthacenedione,10-[(3-amino-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl)oxy]-8-(2-chloroacety...
    • 5,12-Naphthacenedione,10-[(3-amino-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl)oxy]-8-(2-chloroacetyl)-7,8,9,10-tetrahydro-6,8,11-t
    • 10-(4-amino-5-hydroxy-6-methyl-oxan-2-yl)oxy-8-(2-chloroacetyl)-6,8,11-trihydroxy-1-methoxy-9,10-dihydro-7H-tetracene-5,12-dione
    • 14-ChlorodaunoMycin
    • 14-ChlororuboMycin
    • 8S,10S)-10-[(3-AMino-2,3,6-trideoxy-α-L-lyxo-hexopyranosyl)oxy]-8-(2-chloroacetyl)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-Methoxy-5,12-naphthacenedione
    • 14-chlorodaunorubicin
    • 121250-06-4
    • FT-0664664
    • DTXSID00923740
    • 3-(chloroacetyl)-3,5,12-trihydroxy-10-methoxy-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracen-1-yl 3-amino-2,3,6-trideoxyhexopyranoside
    • 5,12-Naphthacenedione, 7,8,9,10-tetrahydro-10-((3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-8-(chloroacetyl)-1-methoxy-6,8,11-trihydroxy-, (8S-cis)-
    • 7-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-9-(2-chloroacetyl)-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
    • Inchi: InChI=1S/C27H28ClNO10/c1-10-22(31)13(29)6-17(38-10)39-15-8-27(36,16(30)9-28)7-12-19(15)26(35)21-20(24(12)33)23(32)11-4-3-5-14(37-2)18(11)25(21)34/h3-5,10,13,15,17,22,31,33,35-36H,6-9,29H2,1-2H3
    • InChI Key: YPCKPOWJKPVJRQ-UHFFFAOYSA-N
    • SMILES: ClCC(C1(CC(OC2CC(N)C(O)C(C)O2)C2=C(C3C(=O)C4=C(C=CC=C4C(=O)C=3C(O)=C2C1)OC)O)O)=O

Computed Properties

  • Exact Mass: 561.14000
  • Monoisotopic Mass: 561.14
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 5
  • Complexity: 982
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 186A^2

Experimental Properties

  • Density: 1.6
  • Boiling Point: 793.8°Cat760mmHg
  • Flash Point: 433.9°C
  • Refractive Index: 1.695
  • PSA: 185.84000
  • LogP: 1.94810

14-Chloro Daunorubicin Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
C365655-1mg
14-Chloro Daunorubicin
121250-06-4
1mg
$ 253.00 2023-04-18
TRC
C365655-10mg
14-Chloro Daunorubicin
121250-06-4
10mg
$ 1918.00 2023-04-18
Biosynth
AC19942-10 mg
14-Chloro daunorubicin
121250-06-4
10mg
$3,811.50 2023-01-05
SHENG KE LU SI SHENG WU JI SHU
sc-206279-1 mg
14-Chloro Daunorubicin,
121250-06-4
1mg
¥3,234.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-206279-1mg
14-Chloro Daunorubicin,
121250-06-4
1mg
¥3234.00 2023-09-05
TRC
C365655-25mg
14-Chloro Daunorubicin
121250-06-4
25mg
$ 3000.00 2023-09-08

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